Cas no 1820735-52-1 (1-Boc-4-aminopiperidin-2-one)

• Product Name: 1-Boc-4-aminopiperidin-2-one
• CAS No: 1820735-52-1
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• MDL: MFCD11520563
• CID: 5019446
• PubChem ID: 69804630
• Update Time: 2025-06-28

1-Boc-4-aminopiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-aminopiperidin-2-one
• 4-amino-N-Boc-piperidone
• tert-butyl 4-amino-2-oxopiperidine-1-carboxylate
• 1820735-52-1
• QCGRYNBXTGYZDP-UHFFFAOYSA-N
• AB91593
• SCHEMBL6504804

• MDL： MFCD11520563
• Inchi： 1S/C10H18N2O3/c1-10(2,3)15-9(14)12-5-4-7(11)6-8(12)13/h7H,4-6,11H2,1-3H3
• InChI Key： QCGRYNBXTGYZDP-UHFFFAOYSA-N
• SMILES： O(C(N1C(CC(CC1)N)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.13174244g/mol
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.6

Additional information on 1-Boc-4-aminopiperidin-2-one

Professional Introduction to 1-Boc-4-aminopiperidin-2-one (CAS No. 1820735-52-1)

1-Boc-4-aminopiperidin-2-one is a highly significant intermediate in the field of pharmaceutical chemistry, particularly in the synthesis of complex drug molecules. With the CAS number 1820735-52-1, this compound has garnered attention for its versatile applications in medicinal chemistry and drug development. Its unique structural features, comprising a piperidine ring substituted with a Boc (tert-butoxycarbonyl) group at the 1-position and an amine group at the 4-position, make it a valuable building block for constructing intricate molecular frameworks.

The Boc group at the 1-position of the piperidine ring provides stability and protection during synthetic procedures, allowing for selective functionalization at other positions without interference. This characteristic is particularly advantageous in multi-step syntheses where regioselectivity is crucial. The presence of an amine group at the 4-position further enhances its utility, enabling further derivatization through reactions such as coupling with carboxylic acids or activated esters, forming amides or esters, respectively. These functionalities are essential for linking different pharmacophoric units together, thereby facilitating the construction of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways relevant to human diseases. The piperidine scaffold, a common motif in bioactive molecules, has been extensively studied due to its ability to mimic natural amino acid structures and interact effectively with biological targets. Specifically, derivatives of piperidine have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The compound 1-Boc-4-aminopiperidin-2-one serves as a key precursor in synthesizing such piperidine-based inhibitors, offering chemists a robust platform for designing and optimizing lead compounds.

One of the most compelling applications of 1-Boc-4-aminopiperidin-2-one lies in its role as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By modifying the piperidine core with appropriate substituents, researchers can develop selective kinase inhibitors that modulate these pathways effectively. For instance, recent studies have highlighted the potential of piperidine derivatives in inhibiting tyrosine kinases and serine/threonine kinases, which are implicated in tumor growth and metastasis. The Boc protection on the nitrogen atom allows for controlled introduction of additional functional groups without premature deprotection or side reactions, ensuring high yields and purity in the final product.

The pharmaceutical industry has also explored the use of 1-Boc-4-aminopiperidin-2-one in developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Piperidine-based compounds have demonstrated neuroprotective properties by interacting with specific receptors and ion channels in the brain. For example, certain derivatives have shown efficacy in reducing amyloid-beta aggregation, a hallmark pathological feature of Alzheimer's disease. The amine group at position 4 provides a handle for further chemical modifications aimed at enhancing binding affinity and selectivity against disease-specific targets. This flexibility makes 1-Boc-4-aminopiperidin-2-one an indispensable tool for medicinal chemists seeking to develop next-generation neurotherapeutics.

Another area where this compound has made significant contributions is in antiviral drug discovery. Viruses often rely on host cellular machinery for replication, making it challenging to develop selective antiviral agents without affecting normal cellular processes. Piperidine derivatives have been investigated as inhibitors of viral proteases and polymerases, which are essential for viral replication cycles. The structural versatility of 1-Boc-4-aminopiperidin-2-one allows chemists to design molecules that mimic natural substrates or inhibit critical enzymatic steps without disrupting host enzymes. Recent advancements in computational chemistry have further accelerated the discovery process by predicting optimal modifications to enhance potency and selectivity against viral targets.

The synthesis of 1-Boc-4-aminopiperidin-2-one itself is a testament to modern synthetic methodologies. Traditional approaches often involved multiple steps with low yields and harsh reaction conditions. However, recent innovations have enabled more efficient synthetic routes that minimize byproduct formation and improve overall scalability. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct complex piperidine frameworks with high precision. Additionally, green chemistry principles have been integrated into synthetic protocols to reduce environmental impact while maintaining high chemical efficiency.

The commercial availability of 1-Boc-4-aminopiperidin-2-one has significantly accelerated drug discovery efforts across academic institutions and pharmaceutical companies worldwide. Reputable chemical suppliers provide high-purity batches of this compound, ensuring researchers can focus on downstream applications without concerns about starting material quality. This accessibility has fostered collaboration between different disciplines, leading to interdisciplinary breakthroughs that might not have been possible otherwise.

In conclusion,1-Boc-4-aminopiperidin-2-one (CAS No. 1820735-52-1) is a cornerstone intermediate in modern pharmaceutical chemistry with far-reaching implications for drug development across multiple therapeutic areas. Its unique structural features enable diverse functionalization strategies, making it an invaluable asset for medicinal chemists seeking to design novel therapeutics targeting neurological disorders, cancer, infectious diseases, and beyond. As research continues to uncover new biological targets and synthetic methodologies,1-Boc-4-amino-piperidin -2-one will undoubtedly remain at the forefront of pharmaceutical innovation.